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Compound of Interest

Compound Name: Terephthalate

Cat. No.: B1205515 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The pervasive use of plastics has led to the ubiquitous presence of their additives in the

environment. Among these, terephthalate plasticizers, primarily used as replacements for

some regulated phthalates, are of growing interest to the scientific community. This technical

guide delves into the environmental fate and transport of these compounds, providing a

comprehensive overview of their journey through various environmental compartments, their

degradation pathways, and the methodologies used to study them.

Physicochemical Properties and Environmental
Distribution
Terephthalate plasticizers, such as Di(2-ethylhexyl) terephthalate (DEHTP or DOTP), are

characterized by their low water solubility and high octanol-water partition coefficients (Kow),

indicating a strong tendency to sorb to organic matter in soil and sediment. This property

governs their distribution and mobility in the environment. Once released from plastic matrices

through leaching, they primarily partition to soil, sediment, and sludge.

Table 1: Physicochemical Properties of Selected Terephthalate Plasticizers

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1205515?utm_src=pdf-interest
https://www.benchchem.com/product/b1205515?utm_src=pdf-body
https://www.benchchem.com/product/b1205515?utm_src=pdf-body
https://www.benchchem.com/product/b1205515?utm_src=pdf-body
https://www.benchchem.com/product/b1205515?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205515?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
Di(2-ethylhexyl) terephthalate
(DEHTP/DOTP)

Molecular Formula C24H38O4

Molecular Weight 390.56 g/mol

Water Solubility 4.0 mg/L[1]

Log Kow (Octanol-Water Partition Coefficient) 8.1 (estimated)

Koc (Soil Organic Carbon-Water Partitioning

Coefficient)
870,000 (estimated)[1]

Vapor Pressure 1.2 x 10^-7 mmHg at 25°C

Melting Point -48 °C

Boiling Point 400 °C

Environmental Fate: Degradation and
Transformation
The environmental persistence of terephthalate plasticizers is determined by a combination of

biotic and abiotic degradation processes.

Biodegradation
Biodegradation is the primary mechanism for the removal of terephthalate plasticizers from the

environment. Microorganisms in soil and water can hydrolyze the ester bonds of these

compounds, leading to the formation of terephthalic acid (TPA) and the corresponding alcohol

(e.g., 2-ethylhexanol from DEHTP). TPA can be further degraded by a variety of bacteria

through aerobic pathways.

A key metabolic difference between DEHTP and its ortho-phthalate isomer DEHP is that

DEHTP does not appear to lead to the significant formation of a monoester metabolite, which is

considered the primary toxic metabolite for ortho-phthalates[1].
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Sample Collection

Sample Preparation

Analysis

Soil/Sediment Sample
(Glass Jar, 4°C)

Drying & Sieving
(Soil/Sediment)

Water Sample
(Amber Glass Bottle, 4°C)

Extraction
(LLE or SPE)

Solvent Extraction
(e.g., UAE, Soxhlet)

Extract Cleanup
(e.g., SPE)

Concentration
(Nitrogen Evaporation)

Instrumental Analysis
(GC-MS or HPLC)

Data Analysis &
Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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